2-(5-Methyl-3-phenyl-1,2-oxazol-4-yl)-1H-indole

• CAS No.: 80565-57-7
• Molecular Formula: C18H14N2O
• Molecular Weight: 274.3 g/mol
• IUPAC Name: 4-(1H-indol-2-yl)-5-methyl-3-phenyl-1,2-oxazole
• InChI: InChI=1S/C18H14N2O/c1-12-17(16-11-14-9-5-6-10-15(14)19-16)18(20-21-12)13-7-3-2-4-8-13/h2-11,19H,1H3
• InChI Key: FFABMLBQMXLELN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2)C3=CC4=CC=CC=C4N3

Description

2-(5-Methyl-3-phenyl-1,2-oxazol-4-yl)-1H-indole is a useful research compound. Its molecular formula is C18H14N2O and its molecular weight is 274.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 1350 grams of polyphosphoric acid at 100° to 110° C., there is added portionwise 89.3 g (0.307 mole) of 1-(5-methyl-3-phenyl-4-isoxazolyl)-1-ethanone phenyl hydrazone, while maintaining the temperature between 105° and 115° C. After addition is complete the mixture is stirred at 100° to 110° C. for 3 hours. The mixture is then poured onto ice and water and the resulting solid is filtered and washed with water. The solid is then dissolved in ether, washed with water, dried and evaporated partially and cooled in ice. The resulting solid is filtered and washed with cold ether to give 2-(5-methyl-3-phenyl-4-isoxazolyl)-indole; m.p. 145° to 146° C.